Cas no 885954-26-7 (2,3,4-TRIMETHOXY-BENZAMIDINE)
2,3,4-TRIMETHOXY-BENZAMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4-TRIMETHOXY-BENZAMIDINE
- 2,3,4‐TRIMETHOXY‐BENZAMIDINE
- 2,3,4-trimethoxybenzenecarboximidamide
- 2,24,6,7-PENTANETHYDIHYDROBENZOFURAN-5-SULFONAMIDE
- 2,3,4-Trimethoxybenzimidamide
- 885954-26-7
- SB39592
- EN300-1847861
- CS-0302178
- A915939
- 2,3,4-trimethoxybenzene-1-carboximidamide
- DTXSID30400751
- DB-260269
-
- MDL: MFCD05663381
- Inchi: 1S/C10H14N2O3/c1-13-7-5-4-6(10(11)12)8(14-2)9(7)15-3/h4-5H,1-3H3,(H3,11,12)
- InChI Key: KAVTYRWRZDWABA-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1C(=N)N)OC)OC
Computed Properties
- Exact Mass: 210.10000
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- PSA: 77.56000
- LogP: 1.79650
2,3,4-TRIMETHOXY-BENZAMIDINE Customs Data
- HS CODE:2925290090
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
2,3,4-TRIMETHOXY-BENZAMIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0039-1g |
2,3,4-Trimethoxy-benzamidine |
885954-26-7 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0039-5g |
2,3,4-Trimethoxy-benzamidine |
885954-26-7 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0039-500mg |
2,3,4-Trimethoxy-benzamidine |
885954-26-7 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| Alichem | A019143202-1g |
2,3,4-Trimethoxybenzimidamide |
885954-26-7 | 95% | 1g |
$360.50 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372848-500mg |
2,3,4-Trimethoxybenzimidamide |
885954-26-7 | 95+% | 500mg |
¥7074 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372848-1g |
2,3,4-Trimethoxybenzimidamide |
885954-26-7 | 95+% | 1g |
¥10298 | 2023-04-13 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0039-1g |
2,3,4-Trimethoxy-benzamidine |
885954-26-7 | 97% | 1g |
¥8463.46 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0039-5g |
2,3,4-Trimethoxy-benzamidine |
885954-26-7 | 97% | 5g |
¥33904.74 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0039-500mg |
2,3,4-Trimethoxy-benzamidine |
885954-26-7 | 97% | 500mg |
¥4655.75 | 2025-04-11 | |
| Enamine | EN300-1847861-0.05g |
2,3,4-trimethoxybenzene-1-carboximidamide |
885954-26-7 | 0.05g |
$827.0 | 2023-06-01 |
2,3,4-TRIMETHOXY-BENZAMIDINE Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2,3,4-TRIMETHOXY-BENZAMIDINE
2,3,4-TRIMETHOXY-BENZAMIDINE (CAS No. 885954-26-7): A Versatile Chemical Building Block for Pharmaceutical and Organic Synthesis
2,3,4-TRIMETHOXY-BENZAMIDINE (CAS No. 885954-26-7) is an important organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This benzamidine derivative features a unique molecular structure with three methoxy groups at the 2, 3, and 4 positions, making it a valuable chemical intermediate for various synthetic pathways.
The growing interest in 2,3,4-TRIMETHOXY-BENZAMIDINE stems from its role as a precursor molecule in developing novel bioactive compounds. Researchers are particularly interested in its potential applications for drug discovery, especially in the development of enzyme inhibitors and receptor modulators. The compound's structural versatility allows for diverse chemical modifications, making it a favorite among medicinal chemists.
From a chemical properties perspective, 2,3,4-TRIMETHOXY-BENZAMIDINE demonstrates excellent stability under standard laboratory conditions. Its molecular formula C10H14N2O3 and molecular weight of 210.23 g/mol contribute to its favorable physicochemical characteristics. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents.
Recent advancements in green chemistry have sparked interest in more sustainable synthesis methods for 2,3,4-TRIMETHOXY-BENZAMIDINE. Many researchers are exploring catalytic processes and microwave-assisted synthesis to improve yield and reduce environmental impact. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.
The analytical characterization of 2,3,4-TRIMETHOXY-BENZAMIDINE typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Quality control protocols often specify a minimum purity of 98%, with strict limits on impurity profiles.
In pharmacological research, the 2,3,4-TRIMETHOXY-BENZAMIDINE scaffold has shown promise in various therapeutic areas. Its structural features make it particularly interesting for developing compounds targeting neurological disorders and metabolic diseases. The methoxy groups contribute to enhanced blood-brain barrier penetration, a valuable property for CNS drug development.
The global market for specialty chemicals like 2,3,4-TRIMETHOXY-BENZAMIDINE continues to expand, driven by increasing R&D investments in the pharmaceutical sector. Market analysts project steady growth for such fine chemical intermediates, particularly in regions with strong biotech innovation ecosystems. The compound's supply chain remains robust, with multiple chemical manufacturers offering it in various quantities.
From a regulatory perspective, 2,3,4-TRIMETHOXY-BENZAMIDINE is generally classified as a standard laboratory chemical without significant restrictions. However, researchers should always consult local regulations regarding chemical handling and waste disposal procedures. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound.
The storage conditions for 2,3,4-TRIMETHOXY-BENZAMIDINE typically recommend keeping the material in a cool, dry place, protected from light and moisture. Most suppliers provide the compound in well-sealed containers with appropriate desiccants to maintain stability. Under proper conditions, the shelf life can extend to several years without significant degradation.
Looking ahead, the scientific community continues to explore new applications for 2,3,4-TRIMETHOXY-BENZAMIDINE in material science and catalysis. Its unique electronic properties make it potentially useful in developing advanced functional materials. Additionally, the compound's role in asymmetric synthesis is an active area of investigation, particularly for creating chiral compounds with high enantiomeric purity.
For researchers considering 2,3,4-TRIMETHOXY-BENZAMIDINE for their projects, it's important to note that several alternative derivatives are also available. Comparative studies of different methoxy-substituted benzamidines can provide valuable structure-activity relationship insights. Many chemical suppliers offer custom synthesis services to produce analogs with specific modifications for specialized research needs.
The synthetic methodology for producing 2,3,4-TRIMETHOXY-BENZAMIDINE has evolved significantly in recent years. Modern approaches emphasize atom economy and reduced use of hazardous reagents. Several published organic synthesis protocols detail optimized routes with improved yields and purity. These advancements have made the compound more accessible to academic researchers and industrial chemists alike.
In conclusion, 2,3,4-TRIMETHOXY-BENZAMIDINE (CAS No. 885954-26-7) represents a valuable chemical building block with diverse applications in drug discovery and organic synthesis. Its unique structural features, combined with growing interest in methoxy-containing compounds, ensure its continued relevance in chemical research. As synthetic methods improve and new applications emerge, this compound will likely maintain its position as an important tool for molecular design and chemical innovation.
885954-26-7 (2,3,4-TRIMETHOXY-BENZAMIDINE) Related Products
- 144650-01-1(2,3-Dimethoxy-benzamidine)
- 4156-59-6(3,4,5-Trimethoxybenzene-1-carboximidamide hydrochloride)
- 1171047-31-6(2,6-Dimethoxy-benzamidine Hydrochloride)
- 32048-19-4(2,4-dimethoxybenzene-1-carboximidamide)
- 131947-81-4(2,4-Dimethoxy-benzamidine hydrochloride)
- 885957-17-5(2,6-dimethoxybenzene-1-carboximidamide)
- 69783-31-9(3,4-dimethoxybenzene-1-carboximidamide)
- 160150-35-6(2,4,6-trimethoxybenzene-1-carboximidamide)
- 32048-20-7(4-hydroxy-3-methoxybenzene-1-carboximidamide)
- 4156-70-1(3,4,5-trimethoxybenzenecarboximidamide)